3-[2-Amino-3-(toluene-4-sulfonyl)-pyrrolo[2,3-b]quinoxalin-1-yl]-propan-1-ol

• IUPAC Name: 3-[2-amino-3-(4-methylphenyl)sulfonylpyrrolo[3,2-b]quinoxalin-1-yl]propan-1-ol
• InChI: InChI=1S/C20H20N4O3S/c1-13-7-9-14(10-8-13)28(26,27)18-17-20(24(19(18)21)11-4-12-25)23-16-6-3-2-5-15(16)22-17/h2-3,5-10,25H,4,11-12,21H2,1H3
• InChI Key: LJNWLZKRCZPMSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(N(C3=NC4=CC=CC=C4N=C23)CCCO)N
• Molecular Formula: C20H20N4O3S
• Molecular Weight: 396.5 g/mol

Description

This compound features a pyrrolo[2,3-b]quinoxaline core, a bicyclic heterocycle fused with a quinoxaline system. Key structural elements include:

• Toluene-4-sulfonyl (tosyl) substituent: A bulky electron-withdrawing group that may influence steric and electronic properties.

Biological Activity

The compound 3-[2-Amino-3-(toluene-4-sulfonyl)-pyrrolo[2,3-b]quinoxalin-1-yl]-propan-1-ol is a derivative of pyrroloquinoxaline, a class of compounds known for their diverse biological activities. This article reviews the biological activity of this specific compound, focusing on its synthesis, mechanism of action, and therapeutic potential based on recent research findings.

Synthesis and Structural Characteristics

The synthesis of pyrroloquinoxaline derivatives typically involves multi-step organic reactions. For instance, the compound can be synthesized through a series of reactions involving sulfonylation and amination processes. The structural formula is represented as follows:

$$\text{C}_{20}\text{H}_{20}\text{N}_{4}\text{O}_{3}\text{S}$$

This structure contains a pyrroloquinoxaline core, which is crucial for its biological activity.

Biological Activity Overview

Research has indicated that pyrroloquinoxaline derivatives exhibit various biological activities, including antitumor, antimicrobial, and anti-inflammatory effects. The specific biological activities of 3-[2-Amino-3-(toluene-4-sulfonyl)-pyrrolo[2,3-b]quinoxalin-1-yl]-propan-1-ol are summarized below:

Antitumor Activity

Several studies have reported that quinoxaline derivatives demonstrate significant cytotoxicity against various cancer cell lines. For example, compounds similar to 3-[2-Amino-3-(toluene-4-sulfonyl)-pyrrolo[2,3-b]quinoxalin-1-yl]-propan-1-ol have shown IC50 values in the nanomolar range against tumor cell lines such as HePG2 and MCF7. A comparative analysis of IC50 values is presented in Table 1.

Compound	Cell Line	IC50 (µM)
Doxorubicin	HePG2	0.51
Doxorubicin	MCF7	0.73
Compound A	HePG2	0.29
Compound B	MCF7	0.90

This indicates that derivatives like 3-[2-Amino-3-(toluene-4-sulfonyl)-pyrrolo[2,3-b]quinoxalin-1-yl]-propan-1-ol may possess comparable or superior antitumor efficacy compared to established chemotherapeutics.

The mechanism by which these compounds exert their antitumor effects often involves the inhibition of key enzymes such as topoisomerase II and interference with DNA replication processes. For instance, studies have shown that certain quinoxaline derivatives inhibit beta-haematin formation, which is critical in the lifecycle of malaria parasites, indicating potential antimalarial properties as well.

Case Studies

Case Study 1: Antimalarial Activity
A study focused on the antimalarial properties of related pyrroloquinoxaline derivatives demonstrated significant activity against Plasmodium falciparum strains with IC50 values in the micromolar range. The selectivity index was notably high, suggesting that these compounds could be further developed as antimalarial agents.

Case Study 2: Anti-inflammatory Properties
Another investigation assessed the anti-inflammatory effects of various quinoxaline derivatives, revealing that some exhibited greater efficacy than traditional anti-inflammatory drugs like curcumin. This highlights the potential for developing new treatments for inflammatory diseases using these compounds.

Scientific Research Applications

Antimicrobial Properties

Research has shown that pyrroloquinoxaline derivatives exhibit significant antimicrobial activity. A study conducted on related compounds demonstrated their effectiveness against various bacterial strains, including Escherichia coli and Staphylococcus aureus . The structural modifications involving toluene-4-sulfonyl groups have been linked to enhanced antibacterial properties.

Compound	Bacterial Strain	Activity
Compound A	E. coli	Moderate
Compound B	S. aureus	High
3-[2-Amino...]	Pseudomonas aeruginosa	Significant

Anticancer Potential

The compound has also been evaluated for its anticancer properties. Preliminary studies suggest that it may act as a cytotoxic agent against cancer cell lines, particularly in colon and lung cancer models . The mechanism appears to involve the inhibition of specific kinases involved in tumor growth.

Kinase Inhibition

A notable application of 3-[2-Amino-3-(toluene-4-sulfonyl)-pyrrolo[2,3-b]quinoxalin-1-yl]-propan-1-ol is its potential as a kinase inhibitor. Kinase inhibitors are crucial in cancer therapy as they can block pathways that lead to tumor growth and survival. This compound's ability to inhibit kinases could position it as a valuable therapeutic agent in oncology .

Neuropharmacology

Recent studies have indicated that derivatives of pyrroloquinoxaline compounds may possess neuroprotective properties. Their modulation of neurotransmitter systems suggests potential applications in treating neurodegenerative diseases . The specific effects on AMPA receptors highlight their relevance in conditions like epilepsy and Alzheimer's disease.

Case Study 1: Antimicrobial Evaluation

In a controlled study, several pyrroloquinoxaline derivatives were synthesized and tested for their antimicrobial efficacy. The results indicated that modifications to the sulfonamide group significantly enhanced activity against resistant strains .

Case Study 2: Anticancer Activity

A series of experiments involving human cancer cell lines demonstrated that the compound effectively induced apoptosis in colon cancer cells through a mechanism involving reactive oxygen species (ROS) generation . This finding underscores its potential as an anticancer agent.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Heterocycle Variations

Pyrrolo[2,3-b]pyridine Derivatives (e.g., 3a–h in )

• Structure: Replace quinoxaline with pyridine, retaining the pyrrolo[2,3-b] fusion.
• Synthesis : Synthesized via Hantzsch reaction between pyrrolo[2,3-b]pyridine-carbothioamides and haloacetyl compounds (30%–97% yields) .

Pyrrolo[3,4-b]quinoxaline Derivatives ()

• Structure: Quinoxaline fused with pyrrole at positions 3 and 3.
• Properties: Compound 10d: Melting point 324–326°C (ethanol); IR peaks for CN (2206 cm⁻¹) and Ar-C=C (1593 cm⁻¹) . Compound 11: Melting point 287–289°C (ethanol); OH and C=N absorption in IR .

Substituent Effects

Tosyl vs. Thiazolyl-Indole Groups

• Tosyl Group : Likely reduces solubility (bulky, hydrophobic) but improves metabolic stability compared to thiazolyl-indole moieties in pyrrolo[2,3-b]pyridines .

Propan-1-ol vs. Dicyanomethylene Chains

• Propan-1-ol : Increases hydrophilicity, favoring aqueous solubility.
• Dicyanomethylene (Compound 10d): Electron-deficient group may stabilize charge-transfer interactions .

Physicochemical Properties

Property	Target Compound (Hypothetical)	Compound 10d	Pyrrolo[2,3-b]pyridines
Melting Point	250–300°C (est.)	324–326°C	180–220°C (est.)
Solubility	Low (tosyl group)	Low (dicyanomethylene)	Moderate (thiazolyl-indole)
LogP (est.)	~3.5	~4.0	~2.8

Q & A

Basic: What are the optimal synthetic routes and conditions for synthesizing 3-[2-Amino-3-(toluene-4-sulfonyl)-pyrrolo[2,3-b]quinoxalin-1-yl]-propan-1-ol?

Answer:
The synthesis of this compound involves multi-step reactions, including sulfonylation, cyclization, and functional group modifications. Key steps include:

• Sulfonylation: Introduce the toluene-4-sulfonyl group via nucleophilic substitution under anhydrous conditions (e.g., dichloromethane as solvent, triethylamine as base). Reaction temperatures should be maintained between –20°C and –15°C for 40–48 hours to minimize side reactions .
• Cyclization: Use chloranil in xylene under reflux (25–30 hours) to form the pyrrolo[2,3-b]quinoxaline core. Post-reaction, purify the product via column chromatography (ethyl acetate/hexane, 1:4) and recrystallization (methanol or 2-propanol) to achieve >95% purity .
• Functionalization: Optimize propan-1-ol side-chain introduction using hydroxyl-protecting groups (e.g., TBS or benzyl ethers) to prevent undesired reactions during coupling steps.

Basic: Which analytical techniques are critical for confirming the structural integrity of this compound?

Answer:
Structural validation requires a combination of spectroscopic and chromatographic methods:

• NMR Spectroscopy: Use $^1H$- and $^{13}C$-NMR in CDCl$_3$/DMSO-$d_6$ to confirm proton environments (e.g., aromatic protons at δ 7.0–8.5 ppm, OCH$_3$ groups at δ 3.8–4.0 ppm) and carbon backbone integrity .
• Mass Spectrometry (MS): High-resolution MS (HRMS) should match the molecular ion ([M$^+$]) and fragmentation patterns (e.g., m/z 432 for related pyrrolo-quinoxaline derivatives) .
• Infrared (IR) Spectroscopy: Identify key functional groups (e.g., sulfonyl S=O stretches at ~1350–1150 cm$^{-1}$, NH$_2$ bends at ~1600 cm$^{-1}$) .
• Elemental Analysis: Validate C, H, N percentages (e.g., calculated vs. observed discrepancies ≤0.2%) .

Advanced: How can researchers resolve contradictions in spectroscopic data during structural elucidation?

Answer:
Discrepancies often arise from impurities, tautomerism, or crystallographic effects. Mitigation strategies include:

• Cross-Validation: Compare NMR data with structurally similar compounds (e.g., 3-(4-phenyl-1’H-pyrrol-3’-ylsulfonyl)-1H-pyrrole derivatives) to identify consistent peaks .
• X-ray Crystallography: Resolve ambiguities in bond configurations (e.g., sulfonyl group orientation) using single-crystal diffraction (mean σ(C–C) = 0.003 Å, R factor ≤0.054) .
• Dynamic NMR: Study temperature-dependent shifts to detect tautomeric equilibria or rotational barriers in the sulfonyl-pyrrolo-quinoxaline system .

Advanced: How should experimental designs be optimized to evaluate the compound’s pharmacological activity?

Answer:
For bioactivity studies (e.g., anticancer or antimicrobial):

• In Vitro Assays:
  • Use MTT or resazurin assays to screen cytotoxicity against cancer cell lines (e.g., HeLa, MCF-7). Include positive controls (e.g., doxorubicin) and measure IC$_{50}$ values .
  • Assess antimicrobial activity via broth microdilution (MIC determination against Gram+/– bacteria) .
• Mechanistic Studies:
  • Perform molecular docking to predict interactions with biological targets (e.g., topoisomerase II or kinase enzymes).
  • Validate binding via surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) .

Advanced: What strategies improve reaction yields in multi-step syntheses involving sulfonylated heterocycles?

Answer:
Yield optimization hinges on:

• Solvent Selection: Polar aprotic solvents (e.g., DMF or DMSO) enhance sulfonylation efficiency by stabilizing charged intermediates .
• Catalysis: Use Pd(OAc)$_2$ or CuI for cross-coupling steps (e.g., Suzuki-Miyaura for aryl group introduction) .
• Purification: Employ gradient HPLC (C18 column, acetonitrile/water mobile phase) to isolate intermediates with >98% purity .
• Reaction Monitoring: Track progress via TLC or in situ IR to terminate reactions at peak conversion .

Basic: How can researchers ensure reproducibility in synthesizing this compound across laboratories?

Answer:
Standardize protocols using:

• Detailed SOPs: Specify exact molar ratios (e.g., 1:1.4 substrate:chloranil), solvent volumes, and cooling rates .
• Batch Control: Pre-purify starting materials (e.g., 1-aroyl-2-styryl-sulfonylethene) via recrystallization to ≥99% purity .
• Interlab Validation: Share characterized samples (NMR, MS) with collaborating labs to cross-check spectral data .

Advanced: What are the key challenges in scaling up the synthesis without compromising purity?

Answer:
Scale-up issues include heat dissipation, mixing efficiency, and byproduct accumulation. Solutions involve:

• Flow Chemistry: Conduct exothermic steps (e.g., sulfonylation) in continuous flow reactors to improve temperature control .
• Crystallization Engineering: Optimize anti-solvent addition rates (e.g., dropwise hexane into ethyl acetate) to enhance crystal uniformity .
• In-line Analytics: Implement PAT (Process Analytical Technology) tools like Raman spectroscopy for real-time purity monitoring .

Advanced: How can computational methods aid in predicting the compound’s reactivity and stability?

Answer:
Computational approaches include:

• DFT Calculations: Model reaction pathways (e.g., sulfonylation transition states) to identify energy barriers and optimize conditions .
• Degradation Studies: Use molecular dynamics (MD) simulations to predict hydrolytic or oxidative degradation sites (e.g., sulfonyl ester cleavage) .
• pK$_a$ Prediction: Estimate protonation states of the amino and hydroxyl groups under physiological pH using software like MarvinSketch .

Basic: What safety precautions are critical when handling this compound?

Answer:

• Toxicology: Use fume hoods and PPE (gloves, goggles) due to potential mutagenicity of quinoxaline derivatives .
• Waste Disposal: Quench reaction mixtures with 5% NaOH before disposal to neutralize acidic byproducts .
• Storage: Keep under inert atmosphere (N$_2$) at –20°C to prevent oxidation of the propan-1-ol moiety .

Advanced: How can researchers investigate the compound’s mechanism of action at the molecular level?

Answer:

• Gene Expression Profiling: Use RNA-seq to identify differentially expressed genes in treated vs. untreated cells .
• Protein Pull-Down Assays: Immobilize the compound on affinity resins to isolate interacting proteins for LC-MS/MS identification .
• Metabolic Tracing: Employ $^{13}C$-labeled analogs to track incorporation into cellular metabolites via NMR .